Cas no 1450-14-2 (Hexamethyldisilane)

Hexamethyldisilane structure
Hexamethyldisilane structure
Hexamethyldisilane
1450-14-2
C6H18SI2
146.38
MFCD00008258
41382
87571012

Hexamethyldisilane Properties

Names and Identifiers

    • Hexamethyldisilane
    • HMD
    • (CH3)6Si2
    • CH7280
    • DISILANE M6
    • disilane,hexamethyl
    • Hecamethyldisilane
    • hexamethyl-disilan
    • hexamethyl-silane
    • Me3Si-SiMe3
    • Permethyldisilane
    • Disilane, hexamethyl-(6CI,7CI,8CI,9CI)
    • NSC 294211
    • disilane,hexamethyl-
    • Six Methyl two silane
    • 1,1,1,2,2,2-Hexamethyldisilane
    • A7HH2E9DUB
    • UNII-A7HH2E9DUB
    • EC 215-911-0
    • AKOS009031562
    • Disilane, hexamethyl-
    • MFCD00008258
    • AMY22350
    • FT-0627019
    • NSC294211
    • Hexamethyldisilane, produced by Wacker Chemie AG, Burghausen, Germany, >=98.0% (GC)
    • Disilane, 1,1,1,2,2,2-hexamethyl-
    • NSC-294211
    • InChI=1/C6H18Si2/c1-7(2,3)8(4,5)6/h1-6H3
    • DTXSID2061698
    • 1,1,1,2,2,2-Hexamethyldisilane #
    • J-503691
    • trimethyl-trimethylsilylsilane
    • S09600
    • AS-19352
    • H0638
    • trimethyl(trimethylsilyl)silane
    • NS00045345
    • Q1032896
    • Hexamethyldisilane, 98%
    • NEXSMEBSBIABKL-UHFFFAOYSA-
    • EINECS 215-911-0
    • 1450-14-2
    • Hexamethyldisilane,99%
    • 1,1,1,2,2,2-Hexamethyldisilane; NSC 294211; Permethyldisilane
    • DB-002747
    • hecamethyldisilane
    • HEXAMETHYLDISILANE
    • +Expand
    • MFCD00008258
    • NEXSMEBSBIABKL-UHFFFAOYSA-N
    • 1S/C6H18Si2/c1-7(2,3)8(4,5)6/h1-6H3
    • C[Si](C)(C)[Si](C)(C)C
    • 1633463

Computed Properties

  • 146.09500
  • 0
  • 0
  • 1
  • 146.095
  • 8
  • 61.5
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 2.74120
  • 0.00000
  • n20/D 1.422(lit.)
  • Insoluble in water. Soluble in alcohol, ether and acetone.
  • 113°C
  • 9-12 °C (lit.)
  • Fahrenheit: 21.2 ° f
    Celsius: -6 ° c
  • Insoluble in water. Soluble in alcohol, ether and acetone.
  • Colorless liquid.
  • Insoluble in water, soluble in acetone \ benzene \ ether \ heptane
  • Sensitive to humidity
  • 0.715 g/mL at 25 °C(lit.)

Hexamethyldisilane Security Information

Hexamethyldisilane Customs Data

  • 29310095

  • China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Hexamethyldisilane Synthesis

Synthetic Circuit 1

1699767-60-6 1699767-60-6
1450-14-2 1450-14-2
1699767-59-3 1699767-59-3
Reaction Conditions
1.1S:C6D6, rt → 85°C; 24 h, 85°C
Reference
Synthesis of an [(NHC)2Pd(SiMe3)2] Complex and Catalytic cis-Bis(silyl)ations of Alkynes with Unactivated Disilanes
By Ansell, Melvyn B. et al, Angewandte Chemie, 2015, 54(19), 5578-5582

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